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Compound of Interest

Compound Name:
2-Chloro-6-methoxy-4-

methylquinoline

CAS No.: 6340-55-2

Cat. No.: B109769

Get Quote

Technical Guide: 2-Chloro-6-methoxy-4-
methylquinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-6-methoxy-4-
methylquinoline, a heterocyclic compound of interest in medicinal chemistry and drug

discovery. The document details its chemical structure, properties, relevant synthetic

methodologies, and its connection to critical signaling pathways in oncology.

Compound Identification and Structure
2-Chloro-6-methoxy-4-methylquinoline is a substituted quinoline derivative. The quinoline

scaffold is recognized as a "privileged structure" in medicinal chemistry due to its presence in

numerous therapeutic agents. The specific substitutions of a chloro group at the 2-position, a

methoxy group at the 6-position, and a methyl group at the 4-position can significantly influence

the molecule's physicochemical properties and biological activity.
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Chemical Structure:

IUPAC Name: 2-Chloro-6-methoxy-4-methylquinoline

Molecular Formula: C₁₁H₁₀ClNO

SMILES String:ClC1=NC2=C(C(C)=C1)C=C(OC)C=C2[1]

The structural and physicochemical properties of this compound are summarized in the table

below.

Property Value Source

CAS Number 6340-55-2 [1]

Molecular Weight 207.66 g/mol [1]

InChI Key
VXGIQWGIRMJJDC-

UHFFFAOYSA-N
[1]

Physical Form Solid [1]

MDL Number MFCD00087558 [1]

Biological Context: Targeting the PI3K/Akt/mTOR
Pathway
Quinoline derivatives are extensively investigated as inhibitors of key cellular signaling

pathways, particularly those implicated in cancer progression. The Phosphatidylinositol-3-

Kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway is a central regulator of

cell growth, proliferation, survival, and metabolism.[1] Its aberrant activation is a hallmark of

many human cancers, making it a prime target for therapeutic intervention.[1]

The deregulation of the PI3K/Akt/mTOR pathway is observed in numerous tumors and drives

processes essential for tumor survival and proliferation.[2] Consequently, the discovery and

development of novel inhibitors targeting this pathway are a major focus of current research

efforts.[2] Quinoline-based compounds have shown promise as potent mTOR inhibitors and

disruptors of the PI3K-Akt-mTOR signaling cascade.[2]
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Caption: The PI3K/Akt/mTOR signaling pathway is inhibited by quinoline-based compounds.

While direct quantitative biological data for 2-Chloro-6-methoxy-4-methylquinoline is not

extensively available in public literature, studies on closely related analogs provide insight into

its potential activity. For instance, a structurally similar indoloquinoline derivative has

demonstrated significant cytotoxic effects against colorectal cancer cell lines by modulating this

pathway.

Related Compound Cell Line IC₅₀ (µM)

2-chloro-8-methoxy-5-methyl-

5H-indolo[2,3-b]quinoline
HCT116 (Colorectal Cancer) 0.35

Caco-2 (Colorectal Cancer) 0.54

Table based on data for a structurally related compound demonstrating potential biological

activity for this class of molecules.[3]

Experimental Protocols
This section provides detailed experimental protocols relevant to the synthesis and biological

evaluation of chloro-methoxy-quinoline derivatives.

Synthesis of a Key Quinoline Intermediate
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The following protocol describes the synthesis of 4-Chloro-6-methoxy-2-methyl-3-

nitroquinoline, a key intermediate that can be further modified.[4] This multi-step synthesis

involves cyclization, nitration, and chlorination starting from 4-methoxyaniline.[4]

Step 1: Cyclization to form 6-methoxy-2-methylquinolin-4-ol[5]

To a mixture of 4-methoxyaniline (4.0 g, 32.9 mmol) and ethyl acetoacetate (14.0 mL), add

polyphosphoric acid (16.0 g) drop-wise with stirring.

Maintain the temperature at 170 °C for 1 hour.

Monitor the reaction completion using Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture and pour it into ice water.

Stir the resulting mixture for 1 hour, then collect the precipitate by filtration.

Dry the filter cake to obtain 6-methoxy-2-methylquinolin-4-ol as a yellow solid.

Step 2: Nitration to form 6-methoxy-2-methyl-3-nitroquinolin-4-ol[5]

Dissolve the product from Step 1 (1.8 g, 10.5 mmol) in 100 mL of propionic acid with stirring.

Prepare a mixture of nitric acid (4.4 mL) and propionic acid (4.7 mL) and add it dropwise to

the solution over 1 hour at room temperature.

Increase the temperature to 125 °C and continue the reaction for 2 hours.

Filter the resulting solid and wash it with a saturated sodium bicarbonate (NaHCO₃) solution

at 0 °C for 1 hour.

Collect the solid by filtration and dry it to yield 6-methoxy-2-methyl-3-nitroquinolin-4-ol as a

yellow powder.

Step 3: Chlorination to form 4-chloro-6-methoxy-2-methyl-3-nitroquinoline[5]

Suspend the product from Step 2 (1.2 g, 5.4 mmol) in 36.2 mL of phosphorus oxychloride

(POCl₃).
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Add 2 drops of N,N-Dimethylformamide (DMF) to the stirred solution.

Heat the mixture at 110 °C for 2 hours.

Concentrate the solution under reduced pressure to afford a yellow solid.

Wash the solid with a saturated NaHCO₃ solution at 0 °C for 1 hour.

Filter and dry the product to obtain 4-chloro-6-methoxy-2-methyl-3-nitroquinoline as a milk-

white solid (85% yield).[4]
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Caption: Synthesis workflow for a key chloro-methoxy-quinoline intermediate.

Western Blot Analysis of PI3K/Akt/mTOR Pathway
Modulation
To assess the biological activity of a quinoline compound on the PI3K/Akt/mTOR pathway,

Western Blot analysis can be employed to measure the phosphorylation status of key proteins

in the cascade. The following is a general protocol adapted from a study on a related

indoloquinoline.[3]

Cell Culture and Treatment: Plate cancer cells (e.g., HCT116) in 6-well plates and allow

them to attach for 24 hours. Treat the cells with the test compound at the desired

concentration (e.g., 0.4 µM) for a specified duration.

Cell Lysis: Harvest the treated cells and lyse them in RIPA lysis buffer containing a protease

inhibitor cocktail on ice for 30 minutes.

Protein Quantification: Determine the total protein concentration of each lysate using a

standard protein assay (e.g., BCA assay).
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SDS-PAGE and Transfer: Resolve 25 µg of total protein from each sample on an SDS-

polyacrylamide gel. Transfer the separated proteins to a polyvinylidene difluoride (PVDF)

membrane.

Blocking and Antibody Incubation: Block the membrane with 5% non-fat dry milk in Tris-

buffered saline with 0.1% Tween 20 (TBST) for 2 hours at room temperature. Incubate the

membrane with primary antibodies against total and phosphorylated forms of Akt, mTOR,

and other targets overnight at 4 °C.

Secondary Antibody and Detection: Wash the membrane three times with TBST. Incubate

with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room

temperature.

Imaging and Analysis: After further washes, apply an enhanced chemiluminescence (ECL)

substrate and capture the signal using an imaging system. Analyze protein band intensities

using software like ImageJ to determine the relative levels of protein phosphorylation.

Conclusion
2-Chloro-6-methoxy-4-methylquinoline represents a valuable scaffold for the development of

targeted therapeutics, particularly for diseases driven by the hyperactivation of the

PI3K/Akt/mTOR signaling pathway. The synthetic protocols provided offer a framework for the

generation of this and related quinoline derivatives. Furthermore, the bioanalytical methods

described are essential for characterizing the mechanism of action of these compounds at the

cellular level. Further research into this and similar molecules could lead to the development of

novel and effective agents for cancer and other proliferative diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25832358/
https://pubmed.ncbi.nlm.nih.gov/25832358/
https://pubmed.ncbi.nlm.nih.gov/25832358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11256334/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11256334/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11256334/
https://www.atlantis-press.com/article/25870484.pdf
https://www.researchgate.net/publication/314521317_Synthesis_of_4-chloro-6-methoxy-2-methyl-3-nitroquinoline
https://www.benchchem.com/product/b109769/docs#2-chloro-6-methoxy-4-methylquinoline-structure-and-smiles-string
https://www.benchchem.com/product/b109769/docs#2-chloro-6-methoxy-4-methylquinoline-structure-and-smiles-string
https://www.benchchem.com/product/b109769/docs#2-chloro-6-methoxy-4-methylquinoline-structure-and-smiles-string
https://www.benchchem.com/product/b109769/docs#2-chloro-6-methoxy-4-methylquinoline-structure-and-smiles-string
https://www.benchchem.com/product/b109769?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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